Cas no 2680778-82-7 (benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate
• CAS No: 2680778-82-7
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5634826
• PubChem ID: 165923055
• Update Time: 2025-06-08

benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288515
• 2680778-82-7
• benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate

• Inchi： 1S/C17H25NO3/c1-17(2,3)15(19)11-18(14-9-10-14)16(20)21-12-13-7-5-4-6-8-13/h4-8,14-15,19H,9-12H2,1-3H3
• InChI Key： KNNFJNJQKYXZGQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C)CN(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate

Benzyl N-Cyclopropyl-N-(2-Hydroxy-3,3-Dimethylbutyl)Carbamate: A Comprehensive Overview

Benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate, also known by its CAS number 2680778-82-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and advanced materials. The molecule consists of a benzyl group attached to a carbamate moiety, which is further substituted with a cyclopropyl group and a 2-hydroxy-3,3-dimethylbutyl group. These substituents contribute to the compound's hydrophobicity, flexibility, and reactivity, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of cyclopropyl groups in organic synthesis, particularly in the development of bioactive molecules. The cyclopropyl moiety in this compound introduces strain into the structure, which can enhance reactivity and selectivity in certain reactions. For instance, researchers have explored the use of cyclopropane-containing compounds in the synthesis of antibiotics and antiviral agents. Similarly, the hydroxyl group present in the 2-hydroxy-3,3-dimethylbutyl substituent adds functionality, enabling further chemical modifications such as esterification or glycosylation.

The synthesis of benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate involves a multi-step process that combines principles from both organic and polymer chemistry. The key steps include the preparation of the cyclopropyl intermediate, followed by its reaction with a suitable carbamate precursor. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has been reported to significantly improve the yield and purity of similar carbamate derivatives.

One of the most promising applications of this compound lies in its potential as a drug delivery vehicle. The combination of hydrophobic and hydrophilic groups within its structure makes it an ideal candidate for forming amphiphilic polymers or nanoparticles. These materials can be used to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Experimental results from preclinical studies suggest that nanoparticles synthesized using this compound exhibit excellent stability in physiological conditions and can target specific tissues with high efficiency.

In addition to its pharmaceutical applications, benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate has shown potential in the development of advanced materials such as thermoplastics and elastomers. The unique combination of rigidity (from the benzene ring) and flexibility (from the alkyl chains) makes it suitable for applications requiring both strength and resilience. Researchers have also investigated its use as a compatibilizer in polymer blends, where it helps improve interfacial adhesion between different polymer phases.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies indicate that under aerobic conditions, the compound undergoes oxidative cleavage at specific sites, leading to the formation of smaller molecular fragments that are more readily biodegradable. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, benzyl N-cyclopropyl-N-(2-hydroxy-3,3-dimethylbutyl)carbamate (CAS No: 2680778-82-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug delivery systems, advanced materials development, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.